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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

Cat. No.: B014748 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Vinylbenzoic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory reagents is paramount. This guide

provides a comprehensive overview of the safe handling, storage, and emergency procedures

for 4-Vinylbenzoic acid (CAS No. 1075-49-6), a versatile monomer often used in the synthesis

of specialty polymers and other advanced materials.[1][2]

Chemical and Physical Properties
4-Vinylbenzoic acid, also known as styrene-4-carboxylic acid, is an aromatic compound with a

vinyl group attached to the para position of benzoic acid. It typically appears as a light beige or

white to off-white crystalline powder.[1][3]

Table 1: Physicochemical Properties of 4-Vinylbenzoic Acid
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Property Value

CAS Number 1075-49-6

Molecular Formula C9H8O2

Molecular Weight 148.16 g/mol [1][3][4]

Appearance
Light beige to white/off-white crystalline

powder[1][3]

Melting Point 142-144 °C[1]

Solubility Soluble in dichloromethane and methanol[2][4]

Odor None reported[3]

Hazard Identification and Classification
4-Vinylbenzoic acid is classified as a hazardous substance. The primary hazards are irritation

to the skin, eyes, and respiratory system.[2][3][5][6][7] One source also indicates it may cause

an allergic skin reaction.[8]

Table 2: GHS Hazard Classification for 4-Vinylbenzoic Acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[5][6][7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][5][6][7]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[2][5][6][7]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[8]

Sensitisation (Skin) 1
H317: May cause an allergic

skin reaction[8]
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The signal word for 4-Vinylbenzoic acid is Warning.[3][9]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure

laboratory safety.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood to

minimize dust generation and inhalation.[3][5][10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, protective gloves, and a lab coat.[3][5][6][8] If ventilation is inadequate or

dust is generated, a NIOSH-approved respirator (such as a type N95 dust mask) should be

worn.[3][9]

Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas

where the chemical is handled.[5][8] Wash hands thoroughly after handling.[5][6][8]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered before reuse.[8]

Storage
Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

[11] Some sources recommend long-term storage at -20°C, while others suggest storage at

or below 20°C.[4][6][12] Short-term storage at room temperature may be acceptable.[4]

Containers: Keep containers tightly closed when not in use.[3][5][11]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

First-Aid Measures
The following diagram outlines the initial first-aid steps to be taken after exposure to 4-
Vinylbenzoic acid.
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Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact

Flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes,
lifting upper and lower eyelids.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid response workflow for 4-Vinylbenzoic acid exposure.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

Seek medical aid. Do not use mouth-to-mouth

resuscitation.[3]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[3][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical aid.[3][5][6]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Accidental Release Measures
For spills, use proper personal protective equipment as indicated in Section 3.1. Vacuum or

sweep up the material and place it into a suitable, labeled disposal container.[3][8] Avoid

generating dusty conditions and ensure the area is well-ventilated.[3]

Fire-Fighting Measures
4-Vinylbenzoic acid is not considered a significant fire risk.[8]

Extinguishing Media: Use water, dry chemical, chemical foam, or alcohol-resistant foam.[3]

Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated

by thermal decomposition or combustion.[3][10]
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Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][10]

Stability and Reactivity
Stability: 4-Vinylbenzoic acid is stable under normal storage conditions.[10]

Conditions to Avoid: Avoid the generation of dust, as the enrichment of fine dust can lead to

the danger of a dust explosion.[5]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, such as carbon monoxide and carbon dioxide.[5][10]

Experimental Protocols
While specific experimental protocols for safety testing are not detailed in the provided safety

data sheets, the handling procedures outlined in this guide are derived from established safety

protocols for chemical reagents. Adherence to standard laboratory practices, including

conducting a thorough risk assessment before beginning any new procedure involving 4-
Vinylbenzoic acid, is essential.

The following diagram illustrates a logical workflow for the safe use of 4-Vinylbenzoic acid in a

research setting.
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Start: New Experiment
with 4-Vinylbenzoic Acid

Conduct Risk Assessment

Gather Materials:
- 4-Vinylbenzoic Acid

- Required PPE
- Spill Kit

Prepare Ventilated Work Area
(e.g., Fume Hood)

Don Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Conduct Experiment
Following Protocol

Clean Work Area and
Decontaminate Equipment

Dispose of Waste in
Labeled Containers

Remove and Store/Dispose of PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: A standard workflow for the safe laboratory use of 4-Vinylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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